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Compound of Interest

2-Bromo-1,5-dimethyl-3-
Compound Name: ,
nitrobenzene

CAS No.: 90434-14-3

Cat. No.: B2480465

Get Quote

Part 1: Executive Summary & Chemical Identity

2-Bromo-1,5-dimethyl-3-nitrobenzene is a highly functionalized aromatic building block used
primarily in the synthesis of complex pharmaceutical ingredients (APIs) and agrochemicals. It

belongs to the class of brominated nitro-xylenes, characterized by a benzene core substituted

with two methyl groups, one bromine atom, and one nitro group.

This compound is structurally significant because it possesses two distinct "handles" for
chemical modification:

+ The Bromine Atom (C-Br): A site for palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki-Miyaura, Buchwald-Hartwig).

¢ The Nitro Group (-NO2): A precursor to an amine (-NH2) via reduction, enabling amide
coupling or heterocycle formation.

» To cite this document: BenchChem. [In-Depth Technical Guide: 2-Bromo-1,5-dimethyl-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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